Cas no 97820-87-6 (5-Methoxy-3-oxo-pentanenitrile)

• Product Name: 5-Methoxy-3-oxo-pentanenitrile
• CAS No: 97820-87-6
• MF: C₆H₉NO₂
• MW: 127.141161680222
• MDL: MFCD11102787
• CID: 2182713
• PubChem ID: 13861119
• Update Time: 2025-05-20

5-Methoxy-3-oxo-pentanenitrile Chemical and Physical Properties

Names and Identifiers

• 5-Methoxy-3-oxo-pentanenitrile
• 97820-87-6
• XDA82087
• MFCD11102787
• Pentanenitrile, 5-methoxy-3-oxo-
• BS-50101
• SY362309
• SCHEMBL561642
• SB40340
• E76326
• 5-Methoxy-3-oxopentanenitrile
• CS-0150184
• DB-263603
• TVARHUSTHBTMJB-UHFFFAOYSA-N

• MDL： MFCD11102787
• Inchi： 1S/C6H9NO2/c1-9-5-3-6(8)2-4-7/h2-3,5H2,1H3
• InChI Key： TVARHUSTHBTMJB-UHFFFAOYSA-N
• SMILES： O(C)CCC(CC#N)=O

Computed Properties

• Exact Mass: 127.063328530g/mol
• Monoisotopic Mass: 127.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 50.1Ų

Additional information on 5-Methoxy-3-oxo-pentanenitrile

Introduction to 5-Methoxy-3-oxo-pentanenitrile (CAS No. 97820-87-6)

5-Methoxy-3-oxo-pentanenitrile, identified by its Chemical Abstracts Service (CAS) number 97820-87-6, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic nitrile exhibits a unique structural framework that has garnered considerable attention from scientists due to its potential applications in medicinal chemistry and synthetic organic transformations. The presence of both a methoxy group and a cyano functionality in its molecular structure imparts distinct reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The compound's chemical formula, C₆H₈NO₂, reflects its composition, which includes carbon, hydrogen, nitrogen, and oxygen atoms arranged in a specific configuration. The 5-methoxy substituent at the fifth carbon position and the 3-oxo group at the third carbon contribute to its distinctive electronic properties, influencing both its spectroscopic behavior and its reactivity in various chemical reactions. These features have positioned 5-Methoxy-3-oxo-pentanenitrile as a compound of interest for researchers exploring novel synthetic pathways and pharmacophores.

In recent years, advancements in computational chemistry and molecular modeling have allowed for a deeper understanding of the interactions between 5-Methoxy-3-oxo-pentanenitrile and biological targets. Studies have demonstrated its potential as a building block in the development of bioactive molecules, particularly in the context of enzyme inhibition and receptor binding. The electron-withdrawing nature of the cyano group enhances its ability to interact with polar regions of biological targets, while the methoxy group provides additional conformational flexibility.

One of the most compelling aspects of 5-Methoxy-3-oxo-pentanenitrile is its utility in constructing more complex scaffolds through various chemical transformations. For instance, nucleophilic addition reactions at the cyano group can lead to amides or carboxylic acids, which are pivotal motifs in many drug molecules. Additionally, the presence of the oxo group allows for epoxide ring opening reactions, enabling the introduction of diverse functional groups at specific positions within the molecule. These reactions are not only synthetically elegant but also highly modular, allowing chemists to tailor molecular structures with precision.

The pharmaceutical industry has shown particular interest in derivatives of 5-Methoxy-3-oxo-pentanenitrile due to their potential therapeutic effects. Research has indicated that modifications to this core structure can yield compounds with anti-inflammatory, antimicrobial, and even anticancer properties. For example, studies have explored its role as a precursor in synthesizing kinase inhibitors, which are critical targets in oncology research. The ability to modify both the methoxy and cyano functionalities provides chemists with a versatile platform for generating structurally diverse libraries for high-throughput screening.

From an industrial perspective, the synthesis of 5-Methoxy-3-oxo-pentanenitrile on an scales presents unique challenges but also opportunities for process optimization. Modern synthetic methodologies emphasize green chemistry principles, aiming to minimize waste and improve atom economy. Catalytic processes have been explored as means to enhance reaction efficiency while reducing environmental impact. These efforts align with global trends toward sustainable chemical manufacturing practices.

The role of 5-Methoxy-3-oxo-pentanenitrile extends beyond pharmaceutical applications into materials science and agrochemicals. Its structural features make it a suitable candidate for developing novel polymers or specialty chemicals with tailored properties. In agrochemical research, derivatives of this compound have been investigated for their potential as herbicides or fungicides due to their ability to disrupt essential biological pathways in pests while maintaining low toxicity to non-target organisms.

The future directions for research involving 5-Methoxy-3-oxo-pentanenitrile are promising and multifaceted. As computational tools continue to evolve, so too does our ability to predict and design molecules with specific biological activities. This synergy between experimental chemistry and computational modeling is likely to accelerate the discovery pipeline for new drug candidates derived from this scaffold. Furthermore, interdisciplinary collaborations between chemists, biologists, and pharmacologists will be essential in translating laboratory findings into tangible therapeutic benefits.

In conclusion,5-Methoxy-3-oxo-pentanenitrile (CAS No. 97820-87-6) stands as a testament to the power of organic chemistry in driving innovation across multiple scientific disciplines. Its unique structural attributes offer a rich palette for synthetic exploration while holding significant promise for future medical applications. As research progresses，this compound will undoubtedly continue to play a pivotal role in shaping next-generation therapeutics and materials.